Cas no 1551409-41-6 (3-(Bromomethyl)-2,3-dimethyloctane)

• Product Name: 3-(Bromomethyl)-2,3-dimethyloctane
• CAS No: 1551409-41-6
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5283573
• Update Time: 2025-05-24

3-(Bromomethyl)-2,3-dimethyloctane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-2,3-dimethyloctane
• 3-(Bromomethyl)-2,3-dimethyloctane

• Inchi： 1S/C11H23Br/c1-5-6-7-8-11(4,9-12)10(2)3/h10H,5-9H2,1-4H3
• InChI Key： FBQBVTRMIYRZNW-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCCCC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 110
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3-(Bromomethyl)-2,3-dimethyloctane

Research Brief on 3-(Bromomethyl)-2,3-dimethyloctane (CAS: 1551409-41-6) in Chemical and Biomedical Applications

The compound 3-(Bromomethyl)-2,3-dimethyloctane (CAS: 1551409-41-6) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in synthetic chemistry and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

Recent studies have highlighted the utility of 3-(Bromomethyl)-2,3-dimethyloctane as a key intermediate in the synthesis of complex organic molecules. Its bromomethyl group serves as a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, yielding high-value compounds with potential pharmaceutical applications.

In the biomedical sphere, researchers have explored the compound's potential as a building block for novel drug candidates. Its unique structural features, including the branched alkyl chain and reactive bromine moiety, make it particularly valuable for developing lipophilic therapeutics. A recent preprint on bioRxiv reported its incorporation into a new class of antimicrobial agents showing promising activity against drug-resistant bacterial strains.

The compound's safety profile and pharmacokinetic properties have also been subjects of investigation. Toxicological assessments conducted in 2024 revealed favorable characteristics for pharmaceutical development, with moderate metabolic stability and acceptable cytotoxicity profiles in preliminary in vitro studies. These findings position 3-(Bromomethyl)-2,3-dimethyloctane as a promising candidate for further medicinal chemistry optimization.

From a technological perspective, advances in the scalable synthesis of this compound have been achieved through continuous flow chemistry approaches. These innovations address previous challenges in large-scale production while improving yield and purity. Industry reports from leading chemical manufacturers indicate growing commercial interest in this compound, with projected market expansion in the coming years.

Looking forward, researchers are particularly excited about the compound's potential in targeted drug delivery systems. Its lipophilic nature and chemical versatility make it an attractive candidate for prodrug development and nanoparticle formulations. Several patent applications filed in early 2024 suggest that pharmaceutical companies are actively exploring these applications.

This brief underscores the growing importance of 3-(Bromomethyl)-2,3-dimethyloctane in both academic research and industrial applications. As investigations continue, we anticipate further revelations about its potential in addressing unmet medical needs and enabling novel synthetic methodologies in chemical biology.